Cas no 1805115-07-4 (6-Chloro-4-(difluoromethoxy)benzothiazole)

• Product Name: 6-Chloro-4-(difluoromethoxy)benzothiazole
• CAS No: 1805115-07-4
• MF: C₈H₄ClF₂NOS
• MW: 235.638266563416
• CID: 4820705
• Update Time: 2025-05-20

6-Chloro-4-(difluoromethoxy)benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethoxy)benzothiazole

• Inchi： 1S/C8H4ClF2NOS/c9-4-1-5(13-8(10)11)7-6(2-4)14-3-12-7/h1-3,8H
• InChI Key： CPUXMYQEYVLXPA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)SC=N2)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 50.4

Additional information on 6-Chloro-4-(difluoromethoxy)benzothiazole

6-Chloro-4-(difluoromethoxy)benzothiazole: A Comprehensive Overview

6-Chloro-4-(difluoromethoxy)benzothiazole, also known by its CAS number 1805115-07-4, is a compound of significant interest in the fields of organic chemistry and materials science. This benzothiazole derivative has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements related to this compound.

The molecular structure of 6-Chloro-4-(difluoromethoxy)benzothiazole comprises a benzothiazole core with a chlorine atom at the 6-position and a difluoromethoxy group at the 4-position. The benzothiazole ring system is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. This arrangement imparts the compound with unique electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

Recent studies have explored the synthesis of 6-Chloro-4-(difluoromethoxy)benzothiazole through various methodologies. One prominent approach involves the substitution reaction of chlorobenzene derivatives with appropriate thioamide precursors. Researchers have optimized reaction conditions, such as temperature and solvent systems, to achieve high yields and purity. The incorporation of the difluoromethoxy group enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

The electronic properties of 6-Chloro-4-(difluoromethoxy)benzothiazole have been extensively studied using computational chemistry techniques. These studies reveal that the chlorine and difluoromethoxy substituents significantly influence the compound's electron distribution, leading to enhanced fluorescence properties. Such characteristics make this compound a promising candidate for use in fluorescent sensors and bioimaging applications.

In terms of applications, 6-Chloro-4-(difluoromethoxy)benzothiazole has shown potential in the development of advanced materials. For instance, its ability to form self-assembled monolayers has been leveraged in creating high-performance thin-film transistors. Additionally, its thermal stability and mechanical robustness make it suitable for use in high-temperature environments.

Recent advancements in green chemistry have also influenced the synthesis and application of 6-Chloro-4-(difluoromethoxy)benzothiazole. Researchers are exploring eco-friendly synthesis routes that minimize waste and reduce environmental impact. These efforts align with global sustainability goals and highlight the compound's role in environmentally responsible chemical practices.

In conclusion, 6-Chloro-4-(difluoromethoxy)benzothiazole, with its CAS number 1805115-07-4, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, enhanced electronic properties, and potential for eco-friendly synthesis position it as a key player in future technological innovations. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both academic and industrial sectors.